Cas no 142503-06-8 (4-ethynyl-3-Pyridinol)

4-Ethynyl-3-Pyridinol is a pyridine derivative featuring an ethynyl substituent at the 4-position and a hydroxyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its ethynyl group enables click chemistry applications, such as Huisgen cycloadditions, facilitating efficient conjugation with azides. The hydroxyl group provides a reactive handle for further functionalization, enhancing its utility in heterocyclic chemistry. The compound’s structural features make it valuable for constructing complex molecular architectures with precision. High purity and stability under controlled conditions ensure reliable performance in research and industrial applications.

4-ethynyl-3-Pyridinol structure

Product Name:4-ethynyl-3-Pyridinol

CAS No:142503-06-8

MF:C₇H₅NO

MW:119.120701551437

CID:101038

PubChem ID:14948577

Update Time:2025-06-07

4-ethynyl-3-Pyridinol Chemical and Physical Properties

Names and Identifiers

- 4-ethynyl-3-Pyridinol
- 3-Pyridinol, 4-ethynyl-
- 4-ethynylpyridin-3-ol
- 3-Pyridinol,4-ethynyl
- F-1014
- 3-Pyridinol,4-ethynyl-(9CI)
- DTXSID40565906
- starbld0009810
- 142503-06-8
- EN300-6962115
- Inchi： 1S/C7H5NO/c1-2-6-3-4-8-5-7(6)9/h1,3-5,9H
- InChI Key： FIMRYBNJRYHRQY-UHFFFAOYSA-N
- SMILES： OC1C=NC=CC=1C#C

Computed Properties

Exact Mass: 119.03700
Monoisotopic Mass: 119.037113783g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 33.1Å²

Experimental Properties

PSA: 33.12000
LogP: 0.76850

4-ethynyl-3-Pyridinol Pricemore >>

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Enamine	EN300-6962115-2.5g	4-ethynylpyridin-3-ol	142503-06-8	2.5g	$2800.0	2023-07-07
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